Mechanochemical conversion of a metal oxide into coordination polymers and porous frameworks using liquid-assisted grinding (LAG)†

CrystEngComm Pub Date: 2009-01-30 DOI: 10.1039/B822934C

Abstract

Liquid-assisted grinding enabled the rapid and environmentally-friendly conversion of a simple and inexpensive metal oxide precursor into a variety of metal–organic materials, demonstrated by the quantitative construction of six coordination polymers and porous frameworks from a mixture of ZnO and fumaric acid.

Graphical abstract: Mechanochemical conversion of a metal oxide into coordination polymers and porous frameworks using liquid-assisted grinding (LAG)
Mechanochemical conversion of a metal oxide into coordination polymers and porous frameworks using liquid-assisted grinding (LAG)†
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